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Compound of Interest

Compound Name: Lanopylin B2

Cat. No.: B15558972 Get Quote

Lanopylin B2, more commonly known as Riboflavin or Vitamin B2, is a water-soluble vitamin

essential for a multitude of metabolic processes in living organisms. Its core structure is

fundamental to its biological activity, serving as the precursor for the coenzymes flavin

mononucleotide (FMN) and flavin adenine dinucleotide (FAD). This technical guide provides a

detailed overview of the chemical structure of Lanopylin B2, alongside relevant

physicochemical data and a visualization of its biosynthetic pathway.

Chemical Structure and Identification
The chemical structure of Lanopylin B2 is characterized by a tricyclic isoalloxazine ring

attached to a ribityl side chain. The systematic name for this compound is 7,8-dimethyl-10-

[(2S,3S,4R)-2,3,4,5-tetrahydroxypentyl]benzo[g]pteridine-2,4-dione[1][2].

Key Structural Features:

Isoalloxazine Ring: A planar, heterocyclic system composed of a pteridine ring fused with a

benzene ring. This ring system is responsible for the characteristic yellow color and the

redox properties of riboflavin.

Ribityl Side Chain: A five-carbon sugar alcohol (ribitol) attached to the nitrogen at position 10

of the isoalloxazine ring. The stereochemistry of the hydroxyl groups on this chain is crucial

for its biological recognition and function.

The chemical formula for Lanopylin B2 is C17H20N4O6[1][3].
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Physicochemical Properties
A summary of the key physicochemical properties of Lanopylin B2 is presented in the table

below. This data is essential for researchers and drug development professionals in designing

experiments and formulating delivery systems.

Property Value Source

Molar Mass 376.369 g·mol−1 [2]

IUPAC Name

7,8-dimethyl-10-

[(2S,3S,4R)-2,3,4,5-

tetrahydroxypentyl]benzo[g]pte

ridine-2,4-dione
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11(23)14(25)12(24)6-22)15-

13(18-9)16(26)20-17(27)19-

15/h3-4,11-12,14,22-25H,5-

6H2,1-2H3,

(H,20,26,27)/t11-,12+,14-/m0/s

1

InChIKey
AUNGANRZJHBGPY-

SCRDCRAPSA-N

CAS Number 83-88-5

PubChem CID 493570

Biosynthesis of Lanopylin B2 (Riboflavin)
The biosynthesis of riboflavin is a complex process that involves the condensation of two

precursor molecules: ribulose 5-phosphate and guanosine triphosphate (GTP). The following
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diagram illustrates the key steps in this pathway.

Guanosine Triphosphate (GTP) 5-Amino-6-(ribitylamino)uracil

Ribulose 5-phosphate 3,4-Dihydroxy-2-butanone-4-phosphate

6,7-Dimethyl-8-ribityllumazine

Lumazine
synthase

Riboflavin (Lanopylin B2)

Riboflavin
synthase

Click to download full resolution via product page

Biosynthetic pathway of Riboflavin (Lanopylin B2).

Experimental Protocols:

A detailed experimental protocol for the enzymatic synthesis of 6,7-dimethyl-8-ribityllumazine, a

key intermediate in riboflavin biosynthesis, is as follows:

Objective: To synthesize 6,7-dimethyl-8-ribityllumazine using lumazine synthase.

Materials:

5-Amino-6-(ribitylamino)uracil

3,4-Dihydroxy-2-butanone-4-phosphate

Purified lumazine synthase enzyme

Phosphate buffer (pH 7.0)

Spectrophotometer

Procedure:

Prepare a reaction mixture containing 5-Amino-6-(ribitylamino)uracil and 3,4-Dihydroxy-2-

butanone-4-phosphate in phosphate buffer.

Initiate the reaction by adding a catalytic amount of purified lumazine synthase.
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Incubate the reaction mixture at the optimal temperature for the enzyme (typically 37°C).

Monitor the progress of the reaction by measuring the increase in absorbance at the

characteristic wavelength for 6,7-dimethyl-8-ribityllumazine.

Once the reaction is complete, the product can be purified using standard chromatographic

techniques.

This guide provides a foundational understanding of the chemical structure and properties of

Lanopylin B2 (Riboflavin). Further research into its metabolic roles and potential therapeutic

applications is ongoing and relies on a solid comprehension of its fundamental chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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